Cas no 84654-29-5 (Ethyl 5-(Bromomethyl)isoxazole-3-carboxylate)

Ethyl 5-(Bromomethyl)isoxazole-3-carboxylate is a versatile brominated isoxazole derivative widely used as a key intermediate in organic synthesis and pharmaceutical research. Its reactive bromomethyl group enables efficient functionalization, making it valuable for cross-coupling reactions, nucleophilic substitutions, and the construction of heterocyclic scaffolds. The ethyl ester moiety enhances solubility in organic solvents, facilitating further derivatization. This compound is particularly useful in medicinal chemistry for the development of bioactive molecules, including potential antimicrobial and anti-inflammatory agents. Its high purity and stability ensure reliable performance in synthetic applications. The isoxazole core contributes to its utility in designing compounds with tailored electronic and steric properties, supporting diverse research and industrial applications.

Ethyl 5-(Bromomethyl)isoxazole-3-carboxylate structure

84654-29-5 structure

Product Name:Ethyl 5-(Bromomethyl)isoxazole-3-carboxylate

CAS No:84654-29-5

MF:C₇H₈BrNO₃

MW:234.04732131958

MDL:MFCD08234960

CID:707427

PubChem ID:13124955

Update Time:2025-07-02

Ethyl 5-(Bromomethyl)isoxazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

- 3-Isoxazolecarboxylicacid, 5-(bromomethyl)-, ethyl ester
- ethyl 5-(bromomethyl)-1,2-oxazole-3-carboxylate
- 3-carbethoxy-5-bromomethylisoxazole
- 5-(bromomethyl)-3-isoxazolecarboxylic acid ethyl ester
- 5-bromomethylisoxazole-3-carboxylic acid ethyl ester
- ethyl 5-(bromomethyl)-3-isoxazolecarboxylate
- ethyl 5-(bromomethyl)isoxazole-3-carboxylate
- SY166392
- A1-09821
- MFCD08234960
- DTXSID50519834
- SCHEMBL892010
- ethyl5-(bromomethyl)isoxazole-3-carboxylate
- AM85924
- WGYWHPXMHCTBIS-UHFFFAOYSA-N
- EN300-192519
- 5-Bromomethyl-isoxazole-3-carboxylic acid ethyl ester
- 84654-29-5
- Ethyl 5-(Bromomethyl)isoxazole-3-carboxylate
- MDL： MFCD08234960
- Inchi： 1S/C7H8BrNO3/c1-2-11-7(10)6-3-5(4-8)12-9-6/h3H,2,4H2,1H3
- InChI Key： WGYWHPXMHCTBIS-UHFFFAOYSA-N
- SMILES： BrCC1=CC(C(=O)OCC)=NO1

Computed Properties

Exact Mass: 232.96900
Monoisotopic Mass: 232.96876g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 4
Complexity: 165
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.5
Topological Polar Surface Area: 52.3Å²

Experimental Properties

PSA: 52.33000
LogP: 1.74620

Ethyl 5-(Bromomethyl)isoxazole-3-carboxylate Customs Data

HS CODE：2934999090
Customs Data：

China Customs Code:
2934999090

Overview:

2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Ethyl 5-(Bromomethyl)isoxazole-3-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	E903850-10mg	Ethyl 5-(Bromomethyl)isoxazole-3-carboxylate	84654-29-5		10mg	$ 50.00	2022-06-05
TRC	E903850-50mg	Ethyl 5-(Bromomethyl)isoxazole-3-carboxylate	84654-29-5		50mg	$ 160.00	2022-06-05
TRC	E903850-100mg	Ethyl 5-(Bromomethyl)isoxazole-3-carboxylate	84654-29-5		100mg	$ 275.00	2022-06-05
Chemenu	CM526170-1g	Ethyl 5-(bromomethyl)isoxazole-3-carboxylate	84654-29-5	97%	1g	$526	2023-01-07
eNovation Chemicals LLC	Y1132566-5g	ethyl 5-(bromomethyl)isoxazole-3-carboxylate	84654-29-5	95%	5g	$2600	2024-07-23
AK Scientific	4086CU-100mg	Ethyl 5-(bromomethyl)isoxazole-3-carboxylate	84654-29-5	95%	100mg	$389	2023-09-16
AK Scientific	4086CU-1g	Ethyl 5-(bromomethyl)isoxazole-3-carboxylate	84654-29-5	95%	1g	$937	2023-09-16
AK Scientific	4086CU-5g	Ethyl 5-(bromomethyl)isoxazole-3-carboxylate	84654-29-5	95%	5g	$1763	2023-09-16
Enamine	EN300-192519-1.0g	ethyl 5-(bromomethyl)-1,2-oxazole-3-carboxylate	84654-29-5	95%	1g	$0.0	2023-06-07
Enamine	EN300-192519-0.05g	ethyl 5-(bromomethyl)-1,2-oxazole-3-carboxylate	84654-29-5	95%	0.05g	$126.0	2023-09-17

Ethyl 5-(Bromomethyl)isoxazole-3-carboxylate Suppliers

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(CAS:84654-29-5)Ethyl 5-(Bromomethyl)isoxazole-3-carboxylate

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Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 18:52

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